1-[6-(Difluoromethyl)pyrimidin-4-yl]azetidin-3-ol

• IUPAC Name: 1-[6-(difluoromethyl)pyrimidin-4-yl]azetidin-3-ol
• InChI: InChI=1S/C8H9F2N3O/c9-8(10)6-1-7(12-4-11-6)13-2-5(14)3-13/h1,4-5,8,14H,2-3H2
• InChI Key: BDIBIEJDLXABIJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC(=C2)C(F)F)O
• Molecular Formula: C8H9F2N3O
• Molecular Weight: 201.17 g/mol

Description

1-[6-(Difluoromethyl)pyrimidin-4-yl]azetidin-3-ol is a chemical compound with the molecular formula C8H9F2N3O and a molecular weight of 201.17 g/mol. It is a product intended for research use only.

Scientific Research Applications

Synthesis and Potential Applications

• Antimicrobial and Antitubercular Activities : A series of azetidinone analogues were synthesized and examined for their antimicrobial activity against bacterial and fungal strains, as well as in vitro antituberculosis activity against Mycobacterium tuberculosis. These studies indicate the potential of azetidinone derivatives in designing antibacterial and antituberculosis compounds (M. Chandrashekaraiah et al., 2014) Journal of Chemistry.

• Anticancer Agents : The synthesis of new pyrimidine-based thiazolidinones and azetidinones demonstrated antimicrobial and antitubercular properties, suggesting these compounds might also have potential applications as anticancer agents (R. Patel et al., 2006) ChemInform.

• Inhibitors of Cellular Processes : Compounds structurally related to the query have been studied for their ability to inhibit key cellular processes. For example, meriolins, which are 3-(pyrimidin-4-yl)-7-azaindoles, displayed potent inhibitory activities toward cyclin-dependent kinases (CDKs) and showed promising antiproliferative and proapoptotic effects in cell cultures. This suggests a potential application in treating diseases involving abnormal CDK regulation, such as cancers and neurodegenerative disorders (A. Echalier et al., 2008) Journal of Medicinal Chemistry.

• Antioxidant Activity : Novel 1H-3-Indolyl derivatives were designed and synthesized, pairing pyrimidine with other heterocycles to investigate their antioxidant activities. These compounds were evaluated against 2,2′-azinobis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS), indicating their potential as high-efficiency antioxidants (M. A. Aziz et al., 2021) International Journal of Molecular Sciences.

Mechanism of Action

Target of Action

The compound seems to be related to acaricides, which are pesticides that kill members of the arachnid subclass Acari, which includes ticks and mites

Pharmacokinetics

It is mentioned that fluoroalkyl sulfur groups such as trifluoroethyl sulfur (-scf3), difluoromethyl sulfur (-scf2h), and trifluoroethyl sulfur (cf3ch2s-) can greatly improve the lipophilic pharmacokinetic properties of drug molecules .